2-[(1E)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-1-ethyl-1H-1,3-benzodiazole

• IUPAC Name: N-[(E)-(1-ethylbenzimidazol-2-yl)methylideneamino]-1H-benzimidazol-2-amine
• InChI: InChI=1S/C17H16N6/c1-2-23-15-10-6-5-9-14(15)19-16(23)11-18-22-17-20-12-7-3-4-8-13(12)21-17/h3-11H,2H2,1H3,(H2,20,21,22)/b18-11+
• InChI Key: IJCXNONTWUYMDZ-WOJGMQOQSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C=NNC3=NC4=CC=CC=C4N3
• Isomeric SMILES: CCN1C2=CC=CC=C2N=C1/C=N/NC3=NC4=CC=CC=C4N3
• Molecular Formula: C17H16N6
• Molecular Weight: 304.3 g/mol

Description

The compound “2-[(1E)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-1-ethyl-1H-1,3-benzodiazole” belongs to the class of organic compounds known as benzimidazoles. Benzimidazoles are organic compounds containing a benzene ring fused to an imidazole ring. Imidazole is a five-membered ring consisting of three carbon atoms, and two nitrogen centers at the 1 and 3 positions.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and biological activity. Some benzimidazoles are used as drugs and are generally safe for human use, while others can be hazardous. Without specific studies on this compound, it’s difficult to assess its safety and hazards.

Future Directions

The future research directions for this compound could include studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activity. Given the wide range of activities exhibited by benzimidazole derivatives, this compound could have potential applications in medicine or other fields.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which z57171526 is a part of, have a broad range of biological activities and can interact with various targets such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological activities .

Biochemical Pathways

Given the broad range of activities associated with imidazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Given the wide range of biological activities associated with imidazole derivatives, it can be inferred that the compound could potentially have diverse effects at the molecular and cellular level .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .